![molecular formula C13H9ClN2O2S2 B2803942 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide CAS No. 886963-98-0](/img/structure/B2803942.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of this compound involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound can be studied using various techniques. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using various techniques. For instance, IR spectroscopy can provide information about the functional groups in the molecule .Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives, which include the compound , have shown promising results in the treatment of tuberculosis . These compounds have demonstrated better inhibition potency against M. tuberculosis when compared with standard reference drugs .
Antimicrobial Activity
Thiazole derivatives, including benzothiazole, have been found to possess potent antimicrobial activity . For instance, a compound possessing a 3,4-dimethoxyphenyl moiety at the fourth position of the thiazole ring demonstrated significant inhibitory activity .
Antifungal Activity
Benzothiazole derivatives have also been used in the development of antifungal drugs .
Antiviral Activity
Thiazole derivatives have been found to have antiviral properties . This suggests that the compound could potentially be used in the development of antiviral drugs.
Antineoplastic Activity
Benzothiazole derivatives have been used in the development of antineoplastic drugs . These drugs are used in chemotherapy to inhibit the maturation and proliferation of malignant cells.
Quorum-Sensing Inhibitors
Some benzothiazole derivatives have shown promising results as quorum-sensing inhibitors . Quorum sensing is a system of stimulus and response correlated to population density, which is used by bacteria to coordinate gene expression.
Mechanism of Action
Target of Action
Similar compounds with a benzothiazole ring have been reported to inhibit the cyclooxygenase (cox) enzymes , which play a crucial role in inflammation and pain signaling.
Mode of Action
Similar benzothiazole derivatives have been reported to inhibit cox enzymes , which are needed to convert arachidonic acid into prostaglandins and other inflammatory mediators. By inhibiting these enzymes, the compound may reduce inflammation and pain.
Biochemical Pathways
The inhibition of cox enzymes would affect the arachidonic acid pathway, reducing the production of inflammatory mediators and potentially alleviating symptoms of inflammation .
Result of Action
The inhibition of cox enzymes would likely result in reduced production of inflammatory mediators, potentially alleviating symptoms of inflammation .
properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN2O2S2/c1-18-8-5-4-7(14)11-10(8)15-13(20-11)16-12(17)9-3-2-6-19-9/h2-6H,1H3,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFOYAFNCDWOLNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide | |
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